Cas no 77648-20-5 ((2,4,6-Trimethoxyphenyl)methanamine)

(2,4,6-Trimethoxyphenyl)methanamine Properties

Names and Identifiers

• Benzenemethanamine,2,4,6-trimethoxy-
• (2,4,6-trimethoxyphenyl)methanamine
• 2,4,6-Trimethoxybenzylamine
• 2,4,6-Trimethoxy-benzylamin
• 2,4,6-trimethoxy-benzylamine
• AKOS008105148
• SCHEMBL442070
• DTXSID50350789
• AT39435
• MEWBOZDQQISMJM-UHFFFAOYSA-N
• 77648-20-5
• EN300-43923
• SY048113
• MFCD03411012
• 2,4,6-trimethyoxy-benzylamine
• Z389861018
• +Expand

• MDL： MFCD03411012
• InChIKey： MEWBOZDQQISMJM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H15NO3/c1-12-7-4-9(13-2)8(6-11)10(5-7)14-3/h4-5H,6,11H2,1-3H3
• SMILES： COC1=CC(=C(CN)C(=C1)OC)OC

Computed Properties

• Exact Mass: 197.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 197.10519334g/mol
• Heavy Atom Count: 14
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• LogP: 1.87140
• PSA: 53.71000
• Boiling Point: 409.8±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 201.6±27.3 °C
• Density: 1.2±0.1 g/cm3

(2,4,6-Trimethoxyphenyl)methanamine Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

(2,4,6-Trimethoxyphenyl)methanamine Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%